Cas no 888070-07-3 ([4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone)
-Methanone structure](https://www.kuujia.com/scimg/cas/888070-07-3x500.png)
[4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties
Names and Identifiers
-
- [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone
- [4-(hydroxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone
- Z31433004
- [4-(4-methylpiperazine-1-carbonyl)phenyl]methanol
- NLPXQHUNYCIHFG-UHFFFAOYSA-N
- 888070-07-3
- EN300-7539059
- {4-[(4-methylpiperazin-1-yl)carbonyl]phenyl}methanol
- AKOS008928172
- SCHEMBL3754883
- G53986
-
- Inchi: InChI=1S/C13H18N2O2/c1-14-6-8-15(9-7-14)13(17)12-4-2-11(10-16)3-5-12/h2-5,16H,6-10H2,1H3
- InChI Key: NLPXQHUNYCIHFG-UHFFFAOYSA-N
- SMILES: CN1CCN(CC1)C(=O)C2=CC=C(C=C2)CO
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
- XLogP3: -0.5
[4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-7539059-0.5g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95.0% | 0.5g |
$407.0 | 2025-02-20 | |
Enamine | EN300-7539059-0.1g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95.0% | 0.1g |
$152.0 | 2025-02-20 | |
1PlusChem | 1P028SHR-2.5g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 2.5g |
$1340.00 | 2024-04-20 | |
1PlusChem | 1P028SHR-250mg |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 250mg |
$320.00 | 2024-04-20 | |
1PlusChem | 1P028SHR-5g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 5g |
$1953.00 | 2024-04-20 | |
1PlusChem | 1P028SHR-10g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 10g |
$2867.00 | 2024-04-20 | |
Aaron | AR028SQ3-500mg |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 500mg |
$585.00 | 2025-02-16 | |
1PlusChem | 1P028SHR-50mg |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 50mg |
$182.00 | 2024-04-20 | |
Aaron | AR028SQ3-50mg |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95% | 50mg |
$164.00 | 2025-02-16 | |
Enamine | EN300-7539059-0.05g |
[4-(4-methylpiperazine-1-carbonyl)phenyl]methanol |
888070-07-3 | 95.0% | 0.05g |
$101.0 | 2025-02-20 |
[4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone Related Literature
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
Additional information on [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone
Introduction to [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone (CAS No. 888070-07-3)
[4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone, also known by its CAS number 888070-07-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxymethyl group and a 4-methyl-1-piperazinyl moiety, making it a promising candidate for various therapeutic applications.
The chemical structure of [4-(hydroxymethyl)phenyl](4-miperazinyl)-Methanone is particularly noteworthy due to its potential to interact with specific biological targets. The hydroxymethyl group can facilitate hydrogen bonding and other non-covalent interactions, while the 4-methyl-1-piperazinyl moiety can enhance the compound's lipophilicity and solubility, crucial properties for drug development. These features collectively contribute to the compound's ability to cross biological membranes and reach its intended target sites.
Recent studies have explored the pharmacological properties of [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Additionally, [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone has shown promise in neurodegenerative disease models. Research has indicated that it can modulate the activity of certain neurotransmitter systems, potentially offering neuroprotective effects. For instance, studies have reported that this compound can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease.
The therapeutic potential of [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone extends beyond inflammation and neurodegeneration. It has also been investigated for its anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it could be a valuable addition to the arsenal of cancer therapeutics.
In terms of safety and toxicity, preliminary data indicate that [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone exhibits a favorable safety profile at therapeutic doses. However, further comprehensive toxicological studies are necessary to fully assess its long-term safety and potential side effects. These studies will be crucial for advancing the compound through clinical trials and ultimately into clinical use.
The synthesis of [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone involves a series of well-defined chemical reactions, making it accessible for large-scale production. The synthetic route typically begins with the formation of the hydroxymethylphenyl intermediate, followed by coupling with the 4-methyl-1-piperazinyl moiety using appropriate coupling reagents. This process ensures high yields and purity, essential for pharmaceutical applications.
In conclusion, [4-(hydroxymethyl)phenyl](4-methyl-1-piperazinyl)-Methanone (CAS No. 888070-07-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, neurodegeneration, and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for improving patient outcomes in various medical conditions.
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